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Compound of Interest

Compound Name: BI 1265162

Cat. No.: B12386402 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the in vitro assays used to

characterize the epithelial sodium channel (ENaC) inhibitor, BI 1265162. The protocols detailed

below are essential for assessing the potency, selectivity, and potential off-target effects of this

compound.

Summary of In Vitro Activity
BI 1265162 is a potent and selective inhibitor of the epithelial sodium channel (ENaC), a key

regulator of airway surface liquid volume.[1][2][3] In preclinical studies, it has demonstrated

efficacy in models relevant to cystic fibrosis by inhibiting sodium and water transport.[1][2][3]

The following tables summarize the key quantitative data from in vitro characterization of BI
1265162.

Table 1: Potency of BI 1265162 in ENaC Inhibition
Assays

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b12386402?utm_src=pdf-interest
https://www.benchchem.com/product/b12386402?utm_src=pdf-body
https://www.benchchem.com/product/b12386402?utm_src=pdf-body
https://www.researchgate.net/publication/346361314_Preclinical_evaluation_of_the_ENaC_inhibitor_BI_1265162_for_treatment_of_cystic_fibrosis
https://publications.ersnet.org/content/erjor/early/2020/09/17/23120541.00429-2020.full.pdf
https://pubmed.ncbi.nlm.nih.gov/33313305/
https://www.researchgate.net/publication/346361314_Preclinical_evaluation_of_the_ENaC_inhibitor_BI_1265162_for_treatment_of_cystic_fibrosis
https://publications.ersnet.org/content/erjor/early/2020/09/17/23120541.00429-2020.full.pdf
https://pubmed.ncbi.nlm.nih.gov/33313305/
https://www.benchchem.com/product/b12386402?utm_src=pdf-body
https://www.benchchem.com/product/b12386402?utm_src=pdf-body
https://www.benchchem.com/product/b12386402?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12386402?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Assay Type Cell Line Parameter Value

ENaC-mediated

Sodium Current

Inhibition

Human Airway

Epithelium Cells
IC₅₀ 3 nM[4]

ENaC-mediated

Sodium Transport

Inhibition

Mouse Renal

Collecting Duct (M1)

Cells

IC₅₀ 3 x 10⁻⁹ M[1]

ENaC-mediated

Sodium Transport

Inhibition

Human Bronchial

Epithelial (NCI-H441)

Cells

IC₅₀ 8 x 10⁻⁹ M[1]

ENaC-mediated Water

Resorption

Mouse Renal

Collecting Duct (M1)

Cells

% Inhibition @ 3 µM 72%[4]

Table 2: Selectivity and Off-Target Profile of BI 1265162
Assay Type Target/Panel Parameter Value

Off-Target Binding
CEREP Panel (44

targets)
% Inhibition @ 10 µM

>50% inhibition for

0/44 targets[4]

CYP Enzyme

Inhibition
- IC₅₀ > 50 µM[4]

Cytotoxicity

Human Bronchial

Epithelial Cells, Rat

Hepatocytes, U937

Leukemic Cells

IC₅₀ > 800 µM[4]

Mutagenicity Ames Test - Negative[4]

Airway Epithelia

Permeability

Calu-3 Cell

Monolayers
P (B/A) 0.36 x 10⁻⁶ cm/s[4]

Signaling Pathway and Experimental Workflow
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The following diagrams illustrate the mechanism of action of BI 1265162 and the general

workflow for its in vitro evaluation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b12386402?utm_src=pdf-body-img
https://www.benchchem.com/product/b12386402?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12386402?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. researchgate.net [researchgate.net]

2. publications.ersnet.org [publications.ersnet.org]

3. Preclinical evaluation of the epithelial sodium channel inhibitor BI 1265162 for treatment of
cystic fibrosis - PubMed [pubmed.ncbi.nlm.nih.gov]

4. | BioWorld [bioworld.com]

To cite this document: BenchChem. [Application Notes and Protocols for BI 1265162 In Vitro
Assays]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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